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molecular formula C13H9BrFNO2S B8573992 4-Bromo-1-{[(4-fluorophenyl)sulfanyl]methyl}-2-nitrobenzene CAS No. 651780-34-6

4-Bromo-1-{[(4-fluorophenyl)sulfanyl]methyl}-2-nitrobenzene

Cat. No. B8573992
CAS RN: 651780-34-6
M. Wt: 342.19 g/mol
InChI Key: PXXWVMIYQSHYNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07642276B2

Procedure details

A suspension of oxone (3.55 g) in water (8 ml) was added to a solution of (4-bromo-2-nitrophenyl)methyl 4-fluorophenyl sulfide (Intermediate 66) (0.52 g) in acetonitrile (10 ml). The mixture was stirred for 5 h filtered and the residue was washed with ethyl acetate. The biphasic filtrate was separated, the aqueous layer was re-extracted with ethyl acetate (2×50 ml) and the combined organic extracts were washed with aqueous sodium metabisulphite (5%, 100 ml) and brine. The dried (MgSO4) extracts were concentrated under vacuum to give the title compound (0.56 g).
Name
oxone
Quantity
3.55 g
Type
reactant
Reaction Step One
Name
water
Quantity
8 mL
Type
reactant
Reaction Step One
Name
(4-bromo-2-nitrophenyl)methyl 4-fluorophenyl sulfide
Quantity
0.52 g
Type
reactant
Reaction Step Two
Name
Intermediate 66
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1]OS([O-])=O.[K+].[F:7][C:8]1[CH:13]=[CH:12][C:11]([S:14][CH2:15][C:16]2[CH:21]=[CH:20][C:19]([Br:22])=[CH:18][C:17]=2[N+:23]([O-:25])=[O:24])=[CH:10][CH:9]=1.[OH2:26]>C(#N)C>[F:7][C:8]1[CH:9]=[CH:10][C:11]([S:14]([CH2:15][C:16]2[CH:21]=[CH:20][C:19]([Br:22])=[CH:18][C:17]=2[N+:23]([O-:25])=[O:24])(=[O:1])=[O:26])=[CH:12][CH:13]=1 |f:0.1|

Inputs

Step One
Name
oxone
Quantity
3.55 g
Type
reactant
Smiles
OOS(=O)[O-].[K+]
Name
water
Quantity
8 mL
Type
reactant
Smiles
O
Step Two
Name
(4-bromo-2-nitrophenyl)methyl 4-fluorophenyl sulfide
Quantity
0.52 g
Type
reactant
Smiles
FC1=CC=C(C=C1)SCC1=C(C=C(C=C1)Br)[N+](=O)[O-]
Name
Intermediate 66
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(C=C1)SCC1=C(C=C(C=C1)Br)[N+](=O)[O-]
Name
acetonitrile
Quantity
10 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
the residue was washed with ethyl acetate
CUSTOM
Type
CUSTOM
Details
The biphasic filtrate was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was re-extracted with ethyl acetate (2×50 ml)
WASH
Type
WASH
Details
the combined organic extracts were washed with aqueous sodium metabisulphite (5%, 100 ml) and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The dried (MgSO4) extracts
CONCENTRATION
Type
CONCENTRATION
Details
were concentrated under vacuum

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound
Type
product
Smiles
FC1=CC=C(C=C1)S(=O)(=O)CC1=C(C=C(C=C1)Br)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 0.56 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.